pent-2-yne-1-thiol
Overview
Description
Pent-2-yne-1-thiol is a useful research compound. Its molecular formula is C5H8S and its molecular weight is 100.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of pent-2-yne-1-thiol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "1-pentyne", "hydrogen sulfide", "sodium hydroxide", "sodium borohydride", "acetic acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 1-pentyne is reacted with hydrogen sulfide in the presence of sodium hydroxide to form pent-2-yne-1-thiol intermediate.", "Step 2: The intermediate is then reduced using sodium borohydride in acetic acid to form the corresponding alcohol intermediate.", "Step 3: The alcohol intermediate is then oxidized using sodium bicarbonate and acetic acid to form the corresponding aldehyde intermediate.", "Step 4: The aldehyde intermediate is then reacted with hydrogen sulfide in the presence of sodium hydroxide to form the final product, pent-2-yne-1-thiol.", "Step 5: The final product is purified using standard techniques such as extraction, distillation, and recrystallization." ] } | |
CAS No. |
147471-84-9 |
Molecular Formula |
C5H8S |
Molecular Weight |
100.2 |
Purity |
95 |
Origin of Product |
United States |
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